79-93-6

Phenaglycodol

• CAS RN:
• 79-93-6

• Formula:
• C11H15ClO2

• InChI:
• InChI=1S/C11H15ClO2/c1-10(2,13)11(3,14)8-4-6-9(12)7-5-8/h4-7,13-14H,1-3H3

• InChIKey:
• HTYIXCKSEQQCJO-UHFFFAOYSA-N

• Phenaglycodol is a tranquilizing agent previously used to treat a variety of nervous conditions and tensions including anxiety and depression. It has also been effective as an anticonvulsive agent against seizures.

4-Bromo-3-nitrobenzamide

In Stock

• CAS RN:
• 879-93-6

• Formula:
• C7H5BrN2O3

• InChI:
• InChI=1S/C7H5BrN2O3/c8-5-2-1-4(7(9)11)3-6(5)10(12)13/h1-3H,(H2,9,11)

• InChIKey:
• XEXLVJPVLGTROT-UHFFFAOYSA-N

• 4-Bromo-3-nitrobenzamide is a useful research compound. Its molecular formula is C7H5BrN2O3 and its molecular weight is 245.03 g/mol. The purity is usually 95%.

2-(N-methyl3-nitrobenzenesulfonamido)acetic acid

In Stock

• CAS RN:
• 50579-93-6

• Formula:
• C9H10N2O6S

• InChI:
• InChI=1S/C9H10N2O6S/c1-10(6-9(12)13)18(16,17)8-4-2-3-7(5-8)11(14)15/h2-5H,6H2,1H3,(H,12,13)

• InChIKey:
• WFSWHXIAPBJAOX-UHFFFAOYSA-N

• 2-(N-methyl3-nitrobenzenesulfonamido)acetic acid is a useful research compound. Its molecular formula is C9H10N2O6S and its molecular weight is 274.25 g/mol. The purity is usually 95%.

N-(4-fluorophenyl)pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 68279-93-6

• Formula:
• C12H9FN2O

• InChI:
• InChI=1S/C12H9FN2O/c13-10-1-3-11(4-2-10)15-12(16)9-5-7-14-8-6-9/h1-8H,(H,15,16)

• InChIKey:
• WSJKQVNKRSGJES-UHFFFAOYSA-N

• N-(4-fluorophenyl)pyridine-4-carboxamide is a useful research compound. Its molecular formula is C12H9FN2O and its molecular weight is 216.215. The purity is usually 95%.

1H-Imidazole, 5-((3,5-dichlorophenyl)methyl)-1,2-dimethyl-4-(1-methylethyl)-

• CAS RN:
• 178979-93-6

• Formula:
• C15H18Cl2N2

• InChI:
• InChI=1S/C15H18Cl2N2/c1-9(2)15-14(19(4)10(3)18-15)7-11-5-12(16)8-13(17)6-11/h5-6,8-9H,7H2,1-4H3

• InChIKey:
• LQVGMGCAGDLNMR-UHFFFAOYSA-N

• 1H-Imidazole, 5-((3,5-dichlorophenyl)methyl)-1,2-dimethyl-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C15H18Cl2N2 and its molecular weight is 297.2 g/mol. The purity is usually 95%.

(Z)-ethyl 2-((3-bromobenzoyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534579-93-6

• Formula:
• C26H19BrN4O5

• InChI:
• InChI=1S/C26H19BrN4O5/c1-2-35-26(34)20-14-19-22(28-21-10-3-4-11-30(21)25(19)33)31(15-18-9-6-12-36-18)23(20)29-24(32)16-7-5-8-17(27)13-16/h3-14H,2,15H2,1H3

• InChIKey:
• YCFJQVBWLYIRBN-FAJYDZGRSA-N

• (Z)-ethyl 2-((3-bromobenzoyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C26H19BrN4O5 and its molecular weight is 547.365. The purity is usually 95%.

ethyl 2-[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 681279-93-6

• Formula:
• C30H32N2O3S2

• InChI:
• InChI=1S/C30H32N2O3S2/c1-5-35-30(34)27-23-10-8-12-25(23)37-29(27)31-28(33)20(4)36-26-17-32(24-11-7-6-9-22(24)26)16-21-15-18(2)13-14-19(21)3/h6-7,9,11,13-15,17,20H,5,8,10,12,16H2,1-4H3,(H,31,33)

• InChIKey:
• PXRMLNQUODUDDR-UHFFFAOYSA-N

• Ethyl 2-[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C30H32N2O3S2 and its molecular weight is 532.72. The purity is usually 95%.

N'-(6-methoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide

In Stock

• CAS RN:
• 851979-93-6

• Formula:
• C17H15N3O4S

• InChI:
• InChI=1S/C17H15N3O4S/c1-22-10-6-7-11-15(8-10)25-17(18-11)20-19-16(21)14-9-23-12-4-2-3-5-13(12)24-14/h2-8,14H,9H2,1H3,(H,18,20)(H,19,21)

• InChIKey:
• WMUSQYLMHZGLIQ-UHFFFAOYSA-N

• N'-(6-methoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide is a useful research compound. Its molecular formula is C17H15N3O4S and its molecular weight is 357.38. The purity is usually 95%.

N-(3-(6-methoxypyridazin-3-yl)phenyl)-4-nitrobenzenesulfonamide

In Stock

• CAS RN:
• 903279-93-6

• Formula:
• C17H14N4O5S

• InChI:
• InChI=1S/C17H14N4O5S/c1-26-17-10-9-16(18-19-17)12-3-2-4-13(11-12)20-27(24,25)15-7-5-14(6-8-15)21(22)23/h2-11,20H,1H3

• InChIKey:
• LXXVGTLQZHWTQP-UHFFFAOYSA-N

• N-(3-(6-methoxypyridazin-3-yl)phenyl)-4-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C17H14N4O5S and its molecular weight is 386.38. The purity is usually 95%.

C-[2-(3-Bromo-phenyl)-thiazol-4-YL]-methylamine

Usually In Stock

• CAS RN:
• 885279-93-6

• Formula:
• C10H9BrN2S

• InChI:
• InChI=1S/C10H9BrN2S/c11-8-3-1-2-7(4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2

• InChIKey:
• VJXVOHWHYAIJMB-UHFFFAOYSA-N

• C-[2-(3-Bromo-phenyl)-thiazol-4-YL]-methylamine is a useful research compound. Its molecular formula is C10H9BrN2S and its molecular weight is 269.16 g/mol. The purity is usually 95%.

2',6'-Dichloro-3-(3,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898779-93-6

• Formula:
• C17H16Cl2O

• InChI:
• InChI=1S/C17H16Cl2O/c1-11-6-7-13(10-12(11)2)8-9-16(20)17-14(18)4-3-5-15(17)19/h3-7,10H,8-9H2,1-2H3

• InChIKey:
• YSSIRLJUIDYDQR-UHFFFAOYSA-N

• 2',6'-Dichloro-3-(3,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.

BMS-344577

• CAS RN:
• 288079-93-6

• Formula:
• C31H37N7O5

• InChI:
• InChI=1S/C31H37N7O5/c1-20-16-22-17-23(10-12-26(22)43-20)33-31(35-28(40)21-9-11-24(32-18-21)29(41)36(2)3)34-25-8-4-5-15-38(30(25)42)19-27(39)37-13-6-7-14-37/h9-12,16-18,25H,4-8,13-15,19H2,1-3H3,(H2,33,34,35,40)/t25-/m0/s1

• InChIKey:
• YLSKCQOVDOZHTQ-VWLOTQADSA-N

• BMS-344577 is aroylguanidine-based lactam derivative that is potent and orally active FXa inhibitor with excellent in vitro liability profile, favorable pharmacokinetics and pharmacodynamics in animal models.

2-(Oxolan-2-yl)ethane-1-sulfonamide

In Stock

• CAS RN:
• 1483779-93-6

• Formula:
• C6H13NO3S

• InChI:
• InChI=1S/C6H13NO3S/c7-11(8,9)5-3-6-2-1-4-10-6/h6H,1-5H2,(H2,7,8,9)

• InChIKey:
• MEHWJEXEJPYTGS-UHFFFAOYSA-N

• 2-(Oxolan-2-yl)ethane-1-sulfonamide is a useful research compound. Its molecular formula is C6H13NO3S and its molecular weight is 179.23. The purity is usually 95%.

methyl({[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methyl})amine dihydrochloride

In Stock

• CAS RN:
• 1807979-93-6

• Formula:
• C9H12Cl2N4O

• InChI:
• InChI=1S/C9H10N4O.2ClH/c1-10-6-8-12-9(13-14-8)7-4-2-3-5-11-7;;/h2-5,10H,6H2,1H3;2*1H

• InChIKey:
• LYPMUPZWFLOOHZ-UHFFFAOYSA-N

• Methyl({[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methyl})amine dihydrochloride is a useful research compound. Its molecular formula is C9H12Cl2N4O and its molecular weight is 263.12 g/mol. The purity is usually 95%.

3,5-Dichloro-4-(2,2,2-trifluoroethoxy)-benzylamine

In Stock

• CAS RN:
• 2167879-93-6

• Formula:
• C9H8Cl2F3NO

• InChI:
• InChI=1S/C9H8Cl2F3NO/c10-6-1-5(3-15)2-7(11)8(6)16-4-9(12,13)14/h1-2H,3-4,15H2

• InChIKey:
• PYFCUAKTSJZHDB-UHFFFAOYSA-N

• 3,5-Dichloro-4-(2,2,2-trifluoroethoxy)-benzylamine is a useful research compound. Its molecular formula is C9H8Cl2F3NO and its molecular weight is 274.06 g/mol. The purity is usually 95%.

3-Bromo-5-fluoro-4-formylbenzonitrile

In Stock

• CAS RN:
• 2219379-93-6

• Formula:
• C8H3BrFNO

• InChI:
• InChI=1S/C8H3BrFNO/c9-7-1-5(3-11)2-8(10)6(7)4-12/h1-2,4H

• InChIKey:
• RBHKWXVTSHBSSI-UHFFFAOYSA-N

• 3-Bromo-5-fluoro-4-formylbenzonitrile is a useful research compound. Its molecular formula is C8H3BrFNO and its molecular weight is 228.02. The purity is usually 95%.

N-methyl-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine dihydrochloride

• CAS RN:
• 1041571-45-2; 1807979-93-6

• Formula:
• C9H12Cl2N4O

• InChI:
• InChI=1S/C9H10N4O.2ClH/c1-10-6-8-12-9(13-14-8)7-4-2-3-5-11-7;;/h2-5,10H,6H2,1H3;2*1H

• InChIKey:
• LYPMUPZWFLOOHZ-UHFFFAOYSA-N

• N-methyl-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C9H12Cl2N4O and its molecular weight is 263.12. The purity is usually 95%.